Cas no 6280-43-9 (4-[(4-chlorophenyl)methyl]benzene-1,3-diol)

• Product Name: 4-[(4-chlorophenyl)methyl]benzene-1,3-diol
• CAS No: 6280-43-9
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD28969120
• CID: 957981
• PubChem ID: 223471
• Update Time: 2025-04-23

4-[(4-chlorophenyl)methyl]benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)methyl]benzene-1,3-diol
• 4-(4-Chlor-benzyl)-resorcin
• 4-(4-chlorobenzyl)benzene-1,3-diol
• 4-(4-chloro-benzyl)-resorcinol
• 4'-Chlor-2.4-dioxy-diphenylmethan
• 4'-chloro-2,4-dihydroxydiphenylmethane
• AC1L5CL2
• AC1Q3NRE
• AR-1F6233
• CTK5B6122
• NSC11150
• SureCN875812
• MLS000737941
• SMR000528097
• 6280-43-9
• C75952
• SCHEMBL875812
• AKOS030547391
• CS-0151384
• NSC-11150
• REGID_for_CID_223471
• DS-19661
• DTXSID90279046
• CHEMBL1604681
• A917537
• MFCD28969120

• MDL： MFCD28969120
• Inchi： 1S/C13H11ClO2/c14-11-4-1-9(2-5-11)7-10-3-6-12(15)8-13(10)16/h1-6,8,15-16H,7H2
• InChI Key： MJYNBOVNNIZYEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 234.04483
• Monoisotopic Mass: 234.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.642
• PSA: 40.46
• LogP: 3.34200

4-[(4-chlorophenyl)methyl]benzene-1,3-diol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-[(4-chlorophenyl)methyl]benzene-1,3-diol

4-[(4-Chlorophenyl)methyl]Benzene-1,3-Diol: A Comprehensive Overview

4-[(4-chlorophenyl)methyl]benzene-1,3-diol, also known by its CAS registry number6280-43-9, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule belongs to the class of benzene derivatives with hydroxyl groups at positions 1 and 3, along with a substituted methyl group at position 4 on the benzene ring. The presence of chlorine in the para position of the phenylmethyl substituent adds an extra layer of complexity to its structure and properties.

The compound's intricate structure makes it a subject of interest for researchers exploring the synthesis of complex aromatic systems. Its synthesis involves multi-step reactions, including nucleophilic aromatic substitution and coupling techniques, which are widely used in organic chemistry. Recent studies have highlighted the importance of understanding the regioselectivity and steric effects during its synthesis, particularly when introducing substituents at specific positions on the benzene ring.

One of the most promising applications of4-[(4-chlorophenyl)methyl]benzene-1,3-diol lies in its potential as a building block for the development of novel pharmaceutical agents. The hydroxyl groups at positions 1 and 3 create a unique environment that can facilitate various bioactive interactions. Recent research has focused on its ability to act as a chiral ligand in asymmetric catalysis, which is a critical area in modern drug synthesis.

Moreover, the compound's structure allows for the exploration of its role in enzyme inhibition and receptor binding studies. For instance, recent advancements have demonstrated its potential as an inhibitor of specific kinases, which are key targets in oncology and inflammatory diseases. These findings underscore the importance of studying the molecular interactions of such compounds in drug discovery.

Another area of research that has seen significant progress is the investigation of the compound's stability and pharmacokinetics. Understanding its metabolic pathways and bioavailability is crucial for its development as a therapeutic agent. Recent studies have employed advanced analytical techniques, including mass spectrometry and NMR spectroscopy, to elucidate these properties in detail.

Furthermore, the compound's role in material science has been explored, particularly in the context of its use as a precursor for functional materials. Its unique electronic properties make it a candidate for applications in organic electronics and photonics. Researchers have investigated its potential in dye-sensitized solar cells and light-emitting diodes, where its optical and electrical characteristics play a pivotal role.

Despite the significant progress made in understanding4-[(4-chlorophenyl)methyl]benzene-1,3-diol, challenges remain in optimizing its synthesis and enhancing its bioavailability. Ongoing research is focused on developing more efficient synthetic routes and exploring new functionalizations that can expand its applications in both pharmaceutical and materials science.

In conclusion, the compound4-[(4-chlorophenyl)methyl]benzene-1,3-diol, with CAS registry number6280-43-9, stands as a testament to the potential of organic chemistry in addressing complex scientific and technological challenges. Its versatile structure and unique properties make it a valuable tool for researchers across various disciplines, from drug discovery to materials development.